N-Allylethenesulfonamide

• CAS No.: 15411-32-2
• Molecular Formula: C5H9NO2S
• Molecular Weight: 147.20 g/mol
• IUPAC Name: N-prop-2-enylethenesulfonamide
• InChI: InChI=1S/C5H9NO2S/c1-3-5-6-9(7,8)4-2/h3-4,6H,1-2,5H2
• InChI Key: CHICVXSQEMYXAN-UHFFFAOYSA-N
• Canonical SMILES: C=CCNS(=O)(=O)C=C

Description

N-Allylethenesulfonamide is a useful research compound. Its molecular formula is C5H9NO2S and its molecular weight is 147.20 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

To a cooled, 0° C., solution of allylamine (1.926 g, 33.7 mmol) and triethylamine (12.789 mL, 92.0 mmol) in anhydrous methylene chloride (50 mL) was slowly added a solution of 2-chloroethanesulfonyl chloride (5.000 g, 30.7 mmol) in methylene chloride (10 mL). The resulting mixture was allowed to warm to room temperature and stirred for 4 hrs. The mixture was successively extracted with 1 N aqueous hydrochloric acid (2×), water, saturated aqueous sodium chloride, dried (anhydrous sodium sulfate), filtered, and concentrated to give a yellow liquid. 1H NMR (300 MHz, CDCl3) δ 6.57-6.48 (dd, 1H, J=9.9, 16.8 Hz), 6.28-6.22 (d, 1H, J=16.8 Hz), 5.96-5.92 (d, 1H, J=9.6 Hz), 5.90-5.77 (m, 1H), 5.30-5.29 (m, 1H), 5.24-5.17 (m, 1H), 4.44 (br s, 1H), 3.69-3.64 (tt, 2H, J=1.5, 6.0 Hz).